Cas no 890100-76-2 ( )

  structure
  structure
Product Name: 
CAS No:890100-76-2
MF:C10H9ClN2O
MW:208.64426112175
MDL:MFCD02260496
CID:993568
PubChem ID:24723360
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 5-(2-CHLORO-3-PYRIDYL)-5-OXOVALERONITRILE
    • 5-(2-chloropyridin-3-yl)-5-oxopentanenitrile
    • 5-(2-CHLORO-PYRIDIN-3-YL)-5-OXOVALERONITRILE
    • MFCD02260496
    • DTXSID90641805
    • AKOS016018783
    • 890100-76-2
    •  
    • MDL： MFCD02260496
    • Inchi： 1S/C10H9ClN2O/c11-10-8(4-3-7-13-10)9(14)5-1-2-6-12/h3-4,7H,1-2,5H2
    • InChI Key： AJPJQBOWWOLZLI-UHFFFAOYSA-N
    • SMILES： ClC1C(=CC=CN=1)C(CCCC#N)=O

Computed Properties

  • Exact Mass: 208.04000
  • Monoisotopic Mass: 208.0403406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 53.8Ų

Experimental Properties

  • Density: 1.234
  • Boiling Point: 385.8°C at 760 mmHg
  • Flash Point: 187.1°C
  • Refractive Index: 1.54
  • PSA: 53.75000
  • LogP: 2.61158

  Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
202283-1g
5-(2-Chloro-3-pyridyl)-5-oxovaleronitrile
 890100-76-2 97%
1g
 ￡554.00 2022-03-01
Fluorochem
202283-2g
5-(2-Chloro-3-pyridyl)-5-oxovaleronitrile
 890100-76-2 97%
2g
 ￡837.00 2022-03-01
Fluorochem
202283-5g
5-(2-Chloro-3-pyridyl)-5-oxovaleronitrile
 890100-76-2 97%
5g
 ￡1702.00 2022-03-01
abcr
AB362410-1 g
5-(2-Chloro-3-pyridyl)-5-oxovaleronitrile; 97%
 890100-76-2
1g
 €866.00 2022-06-10
abcr
AB362410-2 g
5-(2-Chloro-3-pyridyl)-5-oxovaleronitrile; 97%
 890100-76-2
2g
 €1,281.90 2022-06-10
Matrix Scientific
103541-1g
5-(2-Chloro-3-pyridyl)-5-oxovaleronitrile
 890100-76-2
1g
 $517.00 2023-09-08
Matrix Scientific
103541-2g
5-(2-Chloro-3-pyridyl)-5-oxovaleronitrile
 890100-76-2
2g
 $739.00 2023-09-08
Matrix Scientific
103541-5g
5-(2-Chloro-3-pyridyl)-5-oxovaleronitrile
 890100-76-2
5g
 $1412.00 2023-09-08
abcr
AB362410-1g
5-(2-Chloro-3-pyridyl)-5-oxovaleronitrile, 97%; .
 890100-76-2 97%
1g
 €953.10 2025-04-15
abcr
AB362410-2g
5-(2-Chloro-3-pyridyl)-5-oxovaleronitrile, 97%; .
 890100-76-2 97%
2g
 €1398.60 2025-04-15

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